
geraniin column chromatography optimization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Geraniin

Cat. No.: S593958
Get Quote

Geraniin Purification Protocol

The following workflow and table summarize a proven method for the large-scale purification of geraniin

from rambutan (Nephelium lappaceum) rind using reverse-phase C18 column chromatography [1].
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Prepare Crude Extract

Pack Column with C18 Stationary Phase

Load Sample onto Column

Run Gradient Elution

Collect & Analyze Fractions

Crystallize Geraniin

Obtain High-Purity Geraniin

Click to download full resolution via product page

Key Steps in Detail:

Preparation of Crude Extract:

Air-dry and powderize the rinds of Nephelium lappaceum (rambutan) [2].
Perform ethanolic extraction. From 1506 g of dried rind powder, you can expect a yield of

approximately 362 g (24%) of crude ethanolic extract [1].

Column Packing and Sample Loading:
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Use a glass column (e.g., 250 mm × 50 mm i.d.) with a fritted disc [1].

Pack the column with reverse-phase C18 silica (e.g., particle size 50 μm, pore size 60 Å) [1].
The protocol uses a dry-loading technique for the crude extract [1], which is advantageous for

samples with poor solubility. This involves absorbing the sample onto a small amount of dry
silica before adding it to the top of the prepared column [3].

Gradient Elution:

Use a water-acetonitrile mobile phase with trifluoroacetic acid (TFA) or formic acid as an
additive [1].

Run a gradient from 5% to 100% acetonitrile [1]. The increasing polarity of the mobile phase
gradually elutes compounds with different affinities for the stationary phase [4].

Fraction Collection and Crystallization:

Collect fractions and monitor them (e.g., by TLC or HPLC).
Combine fractions rich in geraniin and concentrate them.

For further purity, store the concentrated geraniin fractions at 4°C to allow crystallization,
yielding geraniin of approximately 98% purity [1].

Table: Key Parameters for Geraniin Purification [1]

Parameter Specification

Source Material Dried rind of Nephelium lappaceum (rambutan)

Stationary Phase Reverse-phase C18 silica

Particle Size 50 μm

Pore Size 60 Å

Column Dimension 250 mm x 50 mm i.d. (example)

Elution Gradient elution (5% to 100% Acetonitrile in Water)

Additive Trifluoroacetic Acid (TFA) or Formic Acid

Yield from Crude ~21% (74.78 g from 362.4 g crude extract)
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Parameter Specification

Final Purity Up to 98% after crystallization

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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